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Compound of Interest

4-(3,5-Dimethylphenyl)-2-
Compound Name:

hydroxypyridine
CAS No.: 1261940-80-0
Cat. No.: B6366005

Get Quote

\ J

Executive Summary: Immediate Action Card

Status: Non-RCRA Listed (typically), but treated as Hazardous Organic Waste due to
environmental persistence and potential aquatic toxicity.
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Waste Stream Immediate Action Container Labeling

Collect in a dedicated solid )
) ) "Hazardous Waste - Solid
Solid Waste waste container (HDPE or ) )
Organic - Irritant"
amber glass).

Dissolve in a combustible

solvent (e.g., Ethanol, "Hazardous Waste -

Liquid Waste Acetone) if not already in Flammable Solvents - Pyridine
solution. Segregate as Non- Derivative"
Halogenated.

Dry: Sweep carefully (avoid
Spill Cleanup dust). Wet: Absorb with "Spill Debris - Hazardous"

vermiculite/sand.

Chemical Profile & Hazard Assessment

To dispose of this compound safely, you must understand its behavior in solution. 4-(3,5-
Dimethylphenyl)-2-hydroxypyridine exhibits lactam-lactim tautomerism. While often named
as a "hydroxypyridine" (lactim), it predominantly exists as the 2-pyridone (lactam) tautomer in
the solid state and in polar solvents.

o Implication for Disposal: The pyridone form is stable and polar. It does not degrade easily in
standard aqueous waste streams, necessitating high-temperature incineration to break the
aromatic heterocycle.

e Physical State: Khaki to grey/brown crystalline powder.
e Solubility: Soluble in water and polar organic solvents (DMSO, Methanol).
e Hazards:

o H315/H319: Causes skin and serious eye irritation.[1][2][3][4][5][6][ 7][8]

o H335: May cause respiratory irritation (dust inhalation).[2]
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o Aquatic Toxicity: Pyridine derivatives are generally considered harmful to aquatic life; do
not release to sewer systems.

Waste Characterization & Segregation

Proper segregation prevents cross-reactivity and ensures compliance with incineration
protocols.

Decision Logic for Waste Classification

e RCRA Status: This specific CAS is not P-listed or U-listed by the US EPA.[9] However, it
must be characterized by the generator. If mixed with flammable solvents, it carries the D001
(Ignitability) code.

e Halogen Content: Unless synthesized with halogenated solvents (DCM, Chloroform), this
compound is Non-Halogenated.

DOT Visualization: Waste Segregation Workflow
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Waste Generation Source

Determine Physical State
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Stream A: N_on-Hangenated Stream B_: Halogenated Stream C: Aqueous Solution
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Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-(3,5-Dimethylphenyl)-2-hydroxypyridine waste
streams to ensure compatibility with incinerator feedstocks.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)

Applicability: Expired chemicals, weighing paper, contaminated gloves, spill debris.
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o Containment: Place waste in a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid
glass for solids to prevent breakage during compaction.

» Labeling: Affix a hazardous waste label.
o Constituents: "4-(3,5-Dimethylphenyl)-2-hydroxypyridine, solid debris."
o Hazard Checkbox: Irritant.[6][10]

o Storage: Keep container closed when not in use. Store in a cool, dry area away from
oxidizers.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors from recrystallization or synthesis.
o Solvent Compatibility Check: Ensure the solvent carrier is compatible with the waste carboy.
o Preferred: Polyethylene carboys (Nalgene) for general organics.

» Dissolution: If the compound has precipitated, attempt to re-dissolve it with a small amount of
Acetone or Methanol to prevent sludge formation at the bottom of the container, which
complicates incineration.

o Transfer: Use a funnel to prevent drips. Fill containers only to 90% capacity to allow for
thermal expansion.

e PH Check: If the solution is aqueous, check pH. If pH < 2 or > 12.5, neutralize to pH 5-9
before adding to the organic waste stream to prevent container degradation.

Spill Response Procedures

Safety First: Wear nitrile gloves, safety goggles, and a lab coat. If dust generation is likely, use
an N95 respirator.

DOT Visualization: Spill Response Logic
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\

Double Bag Waste Clean Surface with

Spill Detected Assess Size & State (. Soap & Water

Cover with absorbent

Liquid/Solution Spill > (Vermiculite/Sand)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safely managing spills to minimize exposure and
contamination.

Regulatory & Technical Reference Data

Parameter Data Source
CAS Number 16867-04-2 ChemicalBook [1]
Molecular Formula Ci3H13NO PubChem [2]
Melting Point ~245 °C (decomposition) ChemicalBook [1]
N Soluble in water, DMSO, )
Solubility ChemicalBook [1]
Methanol

Not Listed (Characterize as
EPA Waste Code D001 if flammable solvent EPA 40 CFR 261 [3]

used)

_ _ > 850 °C (Required for pyridine )
Incineration Temp ing destruction) Prudent Practices [4]
ring destruction

Why Incineration?

Biological wastewater treatment plants often struggle to degrade pyridine rings efficiently due to
their aromatic stability and antimicrobial properties. High-temperature incineration equipped
with a scrubber is the only validated method to fully mineralize the nitrogenous heterocycle into
harmless Nz and COz, preventing environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Disposal Guide: 4-(3,5-Dimethylphenyl)-2-
hydroxypyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6366005/docs#operational-disposal-guide-4-3-5-
dimethylphenyl-2-hydroxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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